Cas no 58494-87-4 (Benzamide, N-(3-ethylphenyl)-2-iodo-)
58494-87-4 structure
Product Name:Benzamide, N-(3-ethylphenyl)-2-iodo-
CAS No:58494-87-4
MF:C15H14INO
MW:351.182236194611
CID:341883
PubChem ID:2591462
Update Time:2025-04-19
Benzamide, N-(3-ethylphenyl)-2-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(3-ethylphenyl)-2-iodo-
- N-(3-ethylphenyl)-2-iodobenzamide
- SCHEMBL23367850
- AKOS008421217
- DTXSID10368966
- 58494-87-4
-
- Inchi: 1S/C15H14INO/c1-2-11-6-5-7-12(10-11)17-15(18)13-8-3-4-9-14(13)16/h3-10H,2H2,1H3,(H,17,18)
- InChI Key: DLBZGVXMQRILNO-UHFFFAOYSA-N
- SMILES: IC1C=CC=CC=1C(NC1=CC=CC(=C1)CC)=O
Computed Properties
- Exact Mass: 351.01162
- Monoisotopic Mass: 351.01201g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Benzamide, N-(3-ethylphenyl)-2-iodo- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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